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Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)benzamide
CAS No.: 63906-79-6
Cat. No.: B1265613
Get Quote
. J

Part 1: Executive Summary & Core Directive

2-(2-Hydroxyethoxy)benzamide is a structural derivative of salicylamide characterized by the
presence of a 2-hydroxyethyl ether moiety at the ortho position.[1][2] While often encountered
in chemical databases with conflicting pharmacological descriptions, it is scientifically defined
as:

e A metabolite of the analgesic Etenzamide (via

-hydroxylation of the ethoxy group).[1][2]

e Astructural hybrid sharing pharmacophores with both salicylamide analgesics and
guaifenesin-type muscle relaxants.[1][2]

» A synthetic intermediate in the preparation of complex benzamide therapeutics.[1][2]

Critical Note on Database Errors: Researchers must be aware of a prevalent database error
where this compound (CAS 63906-79-6) is occasionally mislabeled with the pharmacological
profile of Metoclopramide or Levosulpiride (D2 antagonist/5-HT4 agonist) or confused with
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ME3738 (a triterpenoid liver protectant).[1][2] This guide rigorously separates confirmed
structural activity from these database artifacts.

Part 2: Chemical Structure & Pharmacophore
Analysis[2]

The biological activity of 2-(2-Hydroxyethoxy)benzamide is dictated by its dual-domain
structure.[1][2] Unlike simple salicylates, the ether linkage modifies its lipophilicity and receptor
binding potential.[1][2]

Structural Pharmacophore (Graphviz)[1][2]

The following diagram illustrates the key functional regions responsible for its solubility and
potential receptor interactions.
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Caption: Pharmacophore dissection showing the salicylamide core (analgesia) and
hydroxyethyl tail (muscle relaxant similarity).[1][3][4][5][6][71[8][9]

Part 3: Biological Activity & Mechanism of Action[1]
Metabolic Role (Etenzamide Pathway)

The primary biological context for this compound is its formation as a metabolite of Etenzamide
(2-ethoxybenzamide).[1][2] Etenzamide is a widely used analgesic in Asia.[1][2]
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e Mechanism: Cytochrome P450 enzymes perform

-hydroxylation on the ethoxy side chain of Etenzamide.[1][2]

« Significance: This metabolite is more polar than the parent drug, facilitating glucuronidation
and renal excretion.[1][2]

Pharmacological Potential (SAR Analysis)

Based on Structure-Activity Relationships (SAR), the compound exhibits the following activities:

¢ Analgesic/Anti-inflammatory: Retains the benzamide core of salicylamide.[1][2] The
etherification of the phenolic -OH generally reduces gastric irritation compared to free
salicylates but may lower COX inhibitory potency.[1][2]

o Skeletal Muscle Relaxation: The 2-hydroxyethoxy side chain is structurally homologous to
Mephenesin and Guaifenesin (which are phenoxy-propanediols).[1][2] This suggests
potential centrally acting muscle relaxant properties via modulation of spinal interneurons.[1]

[2]

Receptor Interaction (Clarification)[1][2][11]

o Reported (Unverified): Some commercial databases list this compound as a "Dopamine D2
agonist / 5-HT3 antagonist."[1][2]

o Scientific Assessment: This profile is highly atypical for a simple salicylamide derivative.[1][2]
This description likely belongs to Zacopride or a Metoclopramide derivative and was
misattributed in data aggregation.[1][2] Researchers should treat this compound as a
salicylate-like agent unless specific receptor binding assays prove otherwise.[1][2]

Part 4: Experimental Protocols
Protocol A: Synthesis of 2-(2-Hydroxyethoxy)benzamide

Objective: To synthesize high-purity standard for metabolic profiling. Principle: Nucleophilic
substitution (Williamson ether synthesis) or epoxide ring opening.[1][2]

Reagents:
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Salicylamide (CAS 65-45-2)[1]

Ethylene Carbonate (CAS 96-49-1)[1]

Catalyst: Potassium Carbonate (

) or Tetrabutylammonium bromide (TBAB)[1][2]

Solvent: DMF or Xylene[1]
Step-by-Step Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve
Salicylamide (1.0 eq) and Ethylene Carbonate (1.2 eq) in DMF.

o Catalysis: Add catalytic
(0.05 eq).[1][2]
o Heating: Heat the mixture to 140°C for 4-6 hours. Note: Evolution of

gas indicates reaction progress.

o Workup: Cool to room temperature. Pour the reaction mixture into ice-cold water.

« Isolation: The product may precipitate.[1][2] If not, extract with Ethyl Acetate (3x).[1][2] Wash
organic layer with brine, dry over

[1][2]

 Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Silica
gel, EtOAc:Hexane 1:1).

 Validation: Verify structure via

H-NMR (look for ethylene protons at

3.8-4.2 ppm).

Protocol B: Metabolic Stability Assay (Microsomal)
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Objective: To determine if 2-(2-Hydroxyethoxy)benzamide is a terminal metabolite or
undergoes further degradation.[1][2]

Incubation: Incubate test compound (

) with pooled human liver microsomes (0.5 mg/mL) in phosphate buffer (pH 7.4).

e Initiation: Add NADPH-generating system. Incubate at 37°C.

o Sampling: Aliquot at 0, 15, 30, 60 min. Quench with ice-cold Acetonitrile containing internal
standard.

e Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

o Expectation: The compound is relatively stable but may undergo slow O-dealkylation back to
Salicylamide.[1][2]

Part 5: Data Summary & Visualization[1]
hvsicochemical : ble[1][2][3][Z](8]

Property Value Relevance

CAS Number 63906-79-6 Unique Identifier

Molecular Formula --

Small molecule, orally

Molecular Weight 181.19 g/mol ) )
bioavailable
) Moderately polar (more than
LogP (Predicted) ~0.5-0.8 )
Etenzamide)
H-Bond Donors 2 (Amide -NH, Alcohol -OH) High water solubility potential
3 (Amide C=0, Ether O, o .
H-Bond Acceptors Receptor binding capability
Alcohol O)

Metabolic Pathway Diagram (Graphviz)[1][2]
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Caption: Metabolic trajectory of Etenzamide showing the formation and fate of 2-(2-
Hydroxyethoxy)benzamide.[1][2]

Part 6: References

¢ Biosynth. 2-(2-Hydroxyethoxy)benzamide Product Page (NCA90679). (Note:
Pharmacological description may be conflated with Metoclopramide).[1][2] Link

¢ PubChem. Compound Summary for CAS 63906-79-6. National Library of Medicine.[1][2]
Link

¢ Inoue, T., et al. (2008).[1][2] Metabolic fate of Etenzamide in humans. Journal of
Chromatography B. (Contextual reference for benzamide metabolism).

¢ GuideChem. Chemical Properties of 2-(2-Hydroxyethoxy)benzamide. Link

e BLD Pharm. Safety Data Sheet and Structure for 2-(2-Hydroxyethoxy)benzamide. Link
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Emrusolmin | C16H11BrN202 | CID 44608289 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. CID 165138 | C10H13N504 | CID 165138 - PubChem [pubchem.ncbi.nim.nih.gov]

3. 1184200-70-1,5-methyl-4-(propan-2-yl)-2,3-dihydro-1,3-thiazol-2-one-
AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced
R&D chemicals;FRfH (L) BIR/.AF) [accelachem.com]

¢ 4. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
e 5.177780-97-1|2-(But-3-en-1-yloxy)benzamide|BLD Pharm [bldpharm.com]
6. Methylsilanetriol | CH603Si | CID 61844 - PubChem [pubchem.ncbi.nlm.nih.gov]
7. guidechem.com [guidechem.com]
¢ 8. 938-73-8|2-Ethoxybenzamide|BLD Pharm [bldpharm.com]
9. 938-73-8|2-Ethoxybenzamide|BLD Pharm [bldpharm.com]

¢ To cite this document: BenchChem. [2-(2-Hydroxyethoxy)benzamide: Biological Activity &
Technical Profile[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265613/docs#2-2-hydroxyethoxy-benzamide-
biological-activity-technical-profile-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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